Cas no 2172136-61-5 (5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid)

• Product Name: 5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid
• CAS No: 2172136-61-5
• MF: C₁₂H₁₇ClN₄O₂
• MW: 284.741981267929
• CID: 5899150
• PubChem ID: 165833716
• Update Time: 2025-10-23

5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid
• 5-chloro-2-[3-(dimethylamino)piperidin-1-yl]pyrimidine-4-carboxylic acid
• EN300-1456766
• 2172136-61-5

• Inchi： 1S/C12H17ClN4O2/c1-16(2)8-4-3-5-17(7-8)12-14-6-9(13)10(15-12)11(18)19/h6,8H,3-5,7H2,1-2H3,(H,18,19)
• InChI Key： RKNXLRXTNFBGAD-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(=O)O)N1CCCC(C1)N(C)C

Computed Properties

• Exact Mass: 284.1040035g/mol
• Monoisotopic Mass: 284.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid

Research Brief on 5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid (CAS: 2172136-61-5)

In recent years, the compound 5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid (CAS: 2172136-61-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific exploration.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid. Researchers have employed a combination of in vitro and in silico techniques to investigate its interactions with biological targets. Molecular docking simulations and kinetic assays have revealed that this compound exhibits high affinity for certain kinase enzymes, suggesting its utility as a potential inhibitor in pathways implicated in inflammatory and oncogenic processes.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that 5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid effectively inhibits the activity of protein kinase C (PKC) isoforms, which are critical in cell signaling and proliferation. The study utilized X-ray crystallography to resolve the compound's binding mode within the PKC active site, providing structural insights that could guide further optimization of its inhibitory potency and selectivity.

In addition to its kinase inhibitory properties, recent preclinical investigations have explored the compound's potential as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The findings highlight the versatility of this chemical scaffold in addressing pressing global health challenges.

The synthesis and optimization of 5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid have also been areas of active research. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic asymmetric synthesis, have enabled more efficient production of this compound and its analogs. These developments are crucial for scaling up production and facilitating further biological evaluation.

Despite these promising findings, challenges remain in the development of 5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research is focused on modifying the compound's physicochemical properties to enhance its drug-like characteristics while retaining its biological activity.

In conclusion, 5-chloro-2-3-(dimethylamino)piperidin-1-ylpyrimidine-4-carboxylic acid represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities and modifiable scaffold position it as a valuable lead compound for further development. Future research directions may include expanded preclinical evaluations, formulation studies, and exploration of combination therapies to fully realize its therapeutic potential.